Cas no 350484-95-6 (Obscuraminol C)

• Product Name: Obscuraminol C
• CAS No: 350484-95-6
• Molecular Formula: C₁₆H₃₁NO
• Molecular Weight: 253.42
• CID: 2087289
• PubChem ID: 101101126

Obscuraminol C Properties

Names and Identifiers

• Obscuraminol C
• CID 101101126
• 11,15-Hexadecadien-3-ol, 2-amino-, (2S,3R,11E)-
• 350484-95-6
• AKOS040735029

• InChIKey： PKCDBAJESFUNQJ-BUWFCSEKSA-N
• Inchi： 1S/C16H31NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15(2)17/h3,6-7,15-16,18H,1,4-5,8-14,17H2,2H3/b7-6+/t15-,16+/m0/s1
• SMILES： O[C@@H]([C@H](C)N)CCCCCCC/C=C/CCC=C

Computed Properties

• Exact Mass: 253.240564612g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 12
• Monoisotopic Mass: 253.240564612g/mol
• Heavy Atom Count: 18
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds 1,2-aminoalcohols